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For Researchers, Scientists, and Drug Development Professionals

BMS-741672 is a potent and selective antagonist of the C-C chemokine receptor 2 (CCR2), a
key mediator in the migration of monocytes and macrophages to sites of inflammation. This
guide provides a comprehensive comparison of the in vitro and in vivo efficacy of BMS-741672,
supported by experimental data and detailed protocols to aid in the evaluation of this
compound for research and development purposes.

Executive Summary

BMS-741672 demonstrates high potency in inhibiting monocyte chemotaxis in vitro at sub-
nanomolar concentrations. This potent in vitro activity translates to significant efficacy in
preclinical in vivo models, where it has been shown to be orally bioavailable and active in
species including monkeys and human CCR2 knock-in mice. This guide will delve into the
guantitative data, the experimental methodologies behind these findings, and a comparison
with a successor compound, BMS-753426.

Quantitative Data Comparison
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The following tables summarize the key in vitro and in vivo efficacy and pharmacokinetic
parameters of BMS-741672.

BMS-753426

Parameter BMS-741672 (Successor Reference
Compound)

In Vitro Efficacy

CCR2 Binding ICso 1.1 nM 2.9nM [1]

Monocyte Chemotaxis

0.67 nM 2.2nM [1]12]
ICso
o >700-fold selective vs
CCRS5 Binding ICso 4.6 nM [1]

CCR2

hERG Patch Clamp
ICso

>2000-fold selective
vs CCR2

Not explicitly stated
for BMS-753426

[2]

In Vivo Efficacy

Monocyte/Macrophag
e Influx ECso (hCCR2 2.2nM 3.9nM [3]
Kl Mouse)
Pharmacokinetics
) o Improved vs BMS-
Oral Bioavailability
(Rat) 51% 741672 (exact % not [2][3]
a
stated)
t1/2 (Rat, IV) 51h Not stated [2]
) o Improved vs BMS-
Oral Bioavailability
46% 741672 (exact % not [2][3]
(Monkey)
stated)
ta/2 (Monkey, 1V) 3.2h Not stated [2]

Signaling Pathway and Mechanism of Action
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BMS-741672 acts as a competitive antagonist at the CCR2 receptor, preventing the binding of
its primary ligand, monocyte chemoattractant protein-1 (MCP-1 or CCL2). This inhibition blocks
the downstream signaling cascade that leads to monocyte and macrophage chemotaxis, a
critical process in the pathogenesis of various inflammatory diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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